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Compound of Interest

Compound Name: Allyl anthranilate

CAS No.: 7493-63-2

Cat. No.: B045369 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Allyl Anthranilate

Introduction: Understanding Allyl Anthranilate
Allyl anthranilate (CAS 7493-63-2) is an ester derived from anthranilic acid and allyl alcohol.

[1] It presents as a colorless to pale yellow liquid and is recognized for its characteristic sweet,

fruity, and floral aroma, often with notes of grape.[1][2] This organoleptic profile makes it a

valuable ingredient in the fragrance and flavor industries, where it is used to impart depth and

body to scents like jasmine and tuberose, and in flavors such as grape, cherry, and pineapple.

[2][3]

From a chemical standpoint, allyl anthranilate possesses three key functional groups that

dictate its reactivity and safety profile: an aromatic amine, an ester, and an unsaturated

aliphatic hydrocarbon (the allyl group).[4] Understanding the interplay of these groups is

fundamental for its safe handling. This guide, intended for researchers, scientists, and drug

development professionals, provides a comprehensive analysis of its Material Safety Data

Sheet (MSDS), moving beyond mere compliance to offer a deeper, science-first understanding

of the causality behind safety protocols.

Section 1: Chemical Identification and Properties
A precise understanding of a chemical's identity and physical characteristics is the foundation

of safety. These properties influence its behavior under various laboratory conditions, from
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storage to experimental use.

Chemical Identity
Chemical Name: Allyl 2-aminobenzoate[4]

Synonyms: 2-Propen-1-yl 2-aminobenzoate, Anthranilic acid, allyl ester[1]

CAS Number: 7493-63-2[1]

Molecular Formula: C₁₀H₁₁NO₂[1]

Molecular Weight: 177.2 g/mol [1]

Chemical Structure
The structure of allyl anthranilate is key to understanding its reactivity. The molecule consists

of an anthranilate core (an amino-substituted benzene ring with a carboxyl group) ester-linked

to an allyl group.

Caption: Chemical structure of Allyl Anthranilate.

Physical and Chemical Properties
This data is crucial for designing experiments, understanding potential exposure routes (e.g.,

volatility), and planning for emergencies (e.g., flash point).
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [1][3]

Odor Green, floral, grape-like [2]

Specific Gravity 1.110 to 1.120 @ 25°C [2]

Boiling Point 104-105°C @ 0.4 Torr [5]

Flash Point
>200°F (>93.3°C)[4]; 230°F

(110°C)[2][5]
[2][4][5]

Water Solubility Insoluble (<1 mg/mL) [4][5]

Solubility Soluble in alcohol [2]

Refractive Index 1.566 to 1.576 @ 20°C [2]

Section 2: Hazard Identification and GHS
Classification
Allyl anthranilate is classified as an irritant.[2] The Globally Harmonized System (GHS)

provides a standardized framework for communicating these hazards.

GHS Pictogram:

Signal Word:Warning[2][5]

GHS Hazard Statements:

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5]

The causality for these hazards stems from the compound's chemical nature. As an aromatic

amine and ester, it can interact with biological macromolecules on the skin, in the eyes, and in

the respiratory tract, leading to an inflammatory response perceived as irritation.
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Section 3: First-Aid Measures
Rapid and appropriate first aid is critical to mitigate exposure. The following protocols are

based on standard chemical safety guidelines.

Inhalation (H335): If inhaled, remove the individual to fresh air and ensure they are in a

position comfortable for breathing.[2][5] If the person feels unwell or if breathing is difficult,

seek medical attention.[5][6] The primary goal is to reduce the concentration of vapors in the

lungs and prevent further irritation to the respiratory system.

Skin Contact (H315): If the substance comes into contact with skin, immediately wash the

affected area with plenty of soap and water.[2] Remove any contaminated clothing and wash

it before reuse.[2][5] If skin irritation develops and persists, it is crucial to get medical advice.

[2][5] The washing step is designed to physically remove the irritant from the skin surface.

Eye Contact (H319): In case of eye contact, rinse cautiously with water for several minutes.

[2][5] If contact lenses are present, remove them if it is easy to do so and continue rinsing.[2]

[5] Persistent eye irritation warrants immediate medical attention.[2] The objective of

prolonged rinsing is to dilute and flush the chemical from the sensitive eye tissues.

Ingestion: Rinse the mouth with water.[6] Do not induce vomiting.[7] Call a poison control

center or physician for guidance if the person feels unwell.[2]

Section 4: Fire-Fighting and Accidental Release
Measures
Fire-Fighting
Allyl anthranilate has a relatively high flash point (around 110°C), meaning it is not highly

flammable.[2][5] However, fires involving this material can occur.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or Halon

extinguishers.[4] Water spray or appropriate foam can also be used.[6]

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides

and nitrogen oxides may be released.[8] Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective clothing.[6]
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Accidental Release Measures
A structured response to a spill is essential to protect personnel and the environment.

Protocol for Small Spills:

Immediate Isolation: First, remove all sources of ignition from the area, even though the

material has a high flash point.[4]

Ensure Ventilation: Use only in a well-ventilated area or outdoors.[2][5]

Don Appropriate PPE: Before approaching the spill, wear protective gloves, protective

clothing, and eye/face protection.[2][5]

Containment & Absorption: Use an absorbent material, such as absorbent paper, to pick up

the liquid spill.[4] Avoid using reactive absorbents like dirt or earth.[4]

Disposal: Seal the contaminated absorbent paper and any contaminated clothing in a vapor-

tight plastic bag for eventual disposal.[4] Dispose of the contents and container at an

approved waste disposal plant.[2][5]

Decontamination: Wash all contaminated surfaces with a 60-70% ethanol solution, followed

by a thorough washing with soap and water.[4]

Verification: Do not re-enter the contaminated area until a Safety Officer or other responsible

person has verified that the area has been properly cleaned.[4]

Section 5: Handling, Storage, and Personal
Protection
Proactive measures are the most effective way to ensure safety when working with any

chemical.

Safe Handling and Storage
Handling: Avoid breathing vapors or mist.[2][5] Wash skin thoroughly after handling.[2][5]

Use only in well-ventilated areas and keep heated processes at the lowest possible

temperature to minimize emissions.[6]
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Storage: Store in a well-ventilated place and keep the container tightly closed.[2][5] The

storage area should be cool and dry.[6] It is also recommended to store the material locked

up.[2][5]

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls, such as using a chemical fume hood, are the first line of defense.[8]

When handling is required, a multi-layered PPE approach is mandatory.

PPE for Allyl Anthranilate

Full Face Shield
(Over Goggles)

Safety Goggles
(ANSI Z87.1 Compliant)

For splash/aerosol risk

Impervious Disposable Gown
(Solid-front, back-closing)

Impervious Gloves

Cuffs over sleeves

Closed-toe Shoes
& Shoe Covers

Click to download full resolution via product page

Caption: Recommended PPE hierarchy for handling Allyl Anthranilate.

Eye/Face Protection: Wear tight-fitting safety goggles.[6] A face shield should be used if

there is a risk of splashing.

Skin Protection: Wear impervious gloves and protective clothing, such as a lab coat or

disposable coveralls, to prevent skin contact.[2][4]

Respiratory Protection: While not typically required with adequate engineering controls, if

vapors are generated and ventilation is insufficient, a NIOSH-approved respirator should be

used.[6]

Section 6: Stability and Reactivity
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Understanding a chemical's reactivity is paramount to preventing dangerous incidents. Allyl
anthranilate's reactivity is a composite of its functional groups.[4]

Unsaturated Aliphatic Hydrocarbon (Allyl Group): This group is generally more reactive than

saturated hydrocarbons. Strong oxidizers may react vigorously with it.[4][5]

Ester Group: Esters can react with acids to liberate heat, alcohols, and acids.[4][5]

Interaction with caustic solutions also generates heat. Flammable hydrogen gas can be

generated by mixing esters with alkali metals and hydrides.[4][5]

Aromatic Amine Group: This group can also contribute to reactivity, though specific

incompatibilities are less pronounced than for the other groups in this context.

Incompatible Materials to Avoid:

Strong oxidizing acids[4][5]

Strong bases/caustic solutions[4][5]

Reducing agents[4][5]

Alkali metals and hydrides[4][5]

Section 7: Toxicological Information
While comprehensive toxicological data for allyl anthranilate itself is limited, a "read-across"

approach using data from its metabolic products—allyl alcohol and anthranilic acid—can

provide valuable insights. It is expected that allyl esters are rapidly hydrolyzed in the body to

their constituent alcohol and acid.[9]

Acute Toxicity: The material is classified as an irritant to the skin, eyes, and respiratory

system.[2]

Metabolism & Potential Systemic Effects: The hydrolysis product, allyl alcohol, is known to

be toxic and can cause liver and kidney damage in animal studies.[10] This underscores the

importance of preventing exposure, as internal hydrolysis could lead to the formation of a

more toxic substance.
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Genotoxicity & Carcinogenicity: There is insufficient data on allyl anthranilate itself.[9] No

component of the product is listed as a carcinogen by IARC, OSHA, or NTP at levels greater

than or equal to 0.1%.[6][11]

Conclusion
The safe handling of allyl anthranilate is predicated on a thorough understanding of its

chemical properties and the hazards derived from its ester, aromatic amine, and unsaturated

hydrocarbon functionalities. It is a moderate irritant that demands respect and adherence to

established safety protocols. By implementing robust engineering controls, utilizing the correct

personal protective equipment, and being prepared for potential spills or exposures,

researchers can effectively mitigate the risks associated with its use in the laboratory. This

guide serves as a technical resource to empower scientists to work safely and knowledgeably

with this valuable fragrance and flavor compound.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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